Cas no 499993-58-7 (1,4-dimethyl-5-nitro-1h-imidazole-2-carbaldehyde)

• Product Name: 1,4-dimethyl-5-nitro-1h-imidazole-2-carbaldehyde
• CAS No: 499993-58-7
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 933023
• PubChem ID: 10931841
• Update Time: 2025-04-19

1,4-dimethyl-5-nitro-1h-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-5-nitro-1h-imidazole-2-carbaldehyde
• 1,4-dimethyl-5-nitroimidazole-2-carbaldehyde
• 1,4-dimethyl-5-nitro-1H-2-imidazolcarbaldehyde
• 499993-58-7
• DTXSID90448735
• AKOS006228521

• Inchi： 1S/C6H7N3O3/c1-4-6(9(11)12)8(2)5(3-10)7-4/h3H,1-2H3
• InChI Key： QSHIMTDMPAIZEA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)N=C(C=O)N1C)=O

Computed Properties

• Exact Mass: 169.04900
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.71000
• LogP: 0.97240